Cas no 125827-85-2 (8-Nonenoic acid, 6-methylene-3-oxo-2-(2-propenyl)-, methyl ester)

• Product name: 8-Nonenoic acid, 6-methylene-3-oxo-2-(2-propenyl)-, methyl ester
• CAS No: 125827-85-2
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 1222234

8-Nonenoic acid, 6-methylene-3-oxo-2-(2-propenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 8-Nonenoic acid, 6-methylene-3-oxo-2-(2-propenyl)-, methyl ester
• 8-Nonenoic acid, 6-methylene-3-oxo-2-(2-propen-1-yl)-, methyl ester

• Inchi： 1S/C14H20O3/c1-5-7-11(3)9-10-13(15)12(8-6-2)14(16)17-4/h5-6,12H,1-3,7-10H2,4H3
• InChI Key： XWCAIMPLQKBNJI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(CC=C)C(=O)CCC(=C)CC=C

Computed Properties

• Exact Mass: 236.1413

Experimental Properties

• Density: 0.961±0.06 g/cm3(Predicted)
• Boiling Point: 330.7±30.0 °C(Predicted)
• PSA: 43.37
• pka: 11.37±0.46(Predicted)